Disodium hexaiodoplatinate

• CAS No.: 38416-13-6
• Molecular Formula: I6Na2Pt
• Molecular Weight: 1002.49 g/mol
• IUPAC Name: disodium;hexaiodoplatinum(2-)
• InChI: InChI=1S/6HI.2Na.Pt/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• InChI Key: CAUZYARWRVBUCM-UHFFFAOYSA-H
• SMILES: [Na+].[Na+].I[Pt-2](I)(I)(I)(I)I

Description

Disodium hexaiodoplatinate (Na₂[PtI₆]) is a platinum(IV) coordination complex comprising a central platinum ion surrounded by six iodide ligands, balanced by two sodium cations. It belongs to the family of hexahaloplatinates(IV), which are characterized by the general formula M₂[PtX₆], where M is a monovalent cation (e.g., Na⁺, K⁺, NH₄⁺) and X is a halide (Cl⁻, Br⁻, I⁻). These compounds are notable for their structural diversity, chemical reactivity, and applications in analytical chemistry and materials science.

Hexaiodoplatinate(IV) complexes, including Na₂[PtI₆], are typically synthesized via reactions of platinum(IV) precursors with excess iodide under controlled conditions . Applications include their use as colorimetric reagents in high-performance liquid chromatography (HPLC) for detecting sulfur-containing compounds due to their redox-sensitive chromogenic properties .

Comparison with Similar Compounds

Structural and Compositional Differences

Hexahaloplatinates(IV) share the [PtX₆]²⁻ anion but differ in cations and halides. Key examples include:

• Disodium hexachloroplatinate(IV) : Na₂[PtCl₆]·6H₂O
• Dipotassium hexaiodoplatinate(IV) : K₂[PtI₆]
• Diammonium hexabromoplatinate(IV) : (NH₄)₂[PtBr₆]

Table 1: Structural and Molecular Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Crystal System (Inferred)	Reference
Disodium hexaiodoplatinate	Na₂[PtI₆]	~959.3*	Cubic (analogous to K₂[PtI₆])
Dipotassium hexaiodoplatinate	K₂[PtI₆]	1034.71	Cubic
Disodium hexachloroplatinate	Na₂[PtCl₆]·6H₂O	561.87 (anhydrous)	Octahedral
Diammonium hexabromoplatinate	(NH₄)₂[PtBr₆]	687.73	Hexagonal

Key Observations :

• Cation Impact : Larger cations (e.g., K⁺, NH₄⁺) stabilize the [PtX₆]²⁻ lattice due to better ionic radius matching, influencing solubility and crystal packing .
• Halide Impact : Heavier halides (I⁻ > Br⁻ > Cl⁻) increase molecular weight and polarizability, affecting redox behavior and ligand substitution kinetics .

Physical and Chemical Properties

Table 2: Comparative Physical Properties

Compound	Solubility in Water	Melting Point	Stability in Air	Hazard Profile (GHS)	Reference
Na₂[PtI₆] (inferred)	Low (analogous to K₂[PtI₆])	N/A	Hygroscopic?	Likely Xi (irritant)
K₂[PtI₆]	Insoluble	N/A	Stable	H315-H319-H335
Na₂[PtCl₆]·6H₂O	Highly soluble	Decomposes	Deliquescent	Corrosive
(NH₄)₂[PtBr₆]	Moderately soluble	N/A	Light-sensitive	Not reported

Key Observations :

• Solubility : Chloride analogs (e.g., Na₂[PtCl₆]) are more water-soluble than iodide derivatives due to smaller halide size and higher lattice energy .
• Stability : Iodide complexes (e.g., K₂[PtI₆]) are prone to hydrolysis, releasing I⁻ and forming Pt(II) species, as observed in studies on hexaiodoplatinate(IV) hydrolysis .

Reactivity and Functional Differences

Hydrolysis Behavior

Hexaiodoplatinate(IV) undergoes stepwise hydrolysis in aqueous solutions:

[PtI₆]²⁻ → [PtI₅(H₂O)]⁻ + I⁻

[PtI₅(H₂O)]⁻ → [PtI₄(H₂O)₂]⁰ + I⁻

[PtI₄(H₂O)₂]⁰ → Pt²⁺ + 4I⁻ + 2H₂O

This process is accompanied by partial reduction of Pt(IV) to Pt(II), a phenomenon less pronounced in chloride analogs .

Redox Activity

• Iodide vs. Chloride : The I⁻ ligand in Na₂[PtI₆] is more easily oxidized than Cl⁻ in Na₂[PtCl₆], making iodide complexes useful in redox-based detection methods (e.g., sulfur compound analysis in garlic extracts) .